Cas no 51749-28-1 (Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]-)
51749-28-1 structure
Product Name:Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]-
CAS No:51749-28-1
MF:C26H37NO
MW:379.578087568283
MDL:MFCD00043707
CID:380801
PubChem ID:142879
Update Time:2025-04-19
Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]-
- N-(4-butylphenyl)-1-(4-nonoxyphenyl)methanimine
- P-NONYLOXYBENZYLIDENE P-BUTYLANILINE
- 4-Butyl-N-((E)-[4-(nonyloxy)phenyl]methylidene)aniline
- SCHEMBL12416632
- P-NONYLOXYBENZYLIDENEP-BUTYLANILINE
- AKOS004908234
- (E)-4-butyl-N-(4-(nonyloxy)benzylidene)aniline
- 51749-28-1
- MFCD00043707
- 4-Butyl-N-((E)-[4-(nonyloxy)phenyl]methylidene)aniline #
- p-Nonyloxybenzylidene-p-butylaniline
- CJGFFRVFUUEUNN-HPNDGRJYSA-N
- FT-0676050
-
- MDL: MFCD00043707
- Inchi: 1S/C26H37NO/c1-3-5-7-8-9-10-11-21-28-26-19-15-24(16-20-26)22-27-25-17-13-23(14-18-25)12-6-4-2/h13-20,22H,3-12,21H2,1-2H3/b27-22+
- InChI Key: CJGFFRVFUUEUNN-HPNDGRJYSA-N
- SMILES: O(C1C=CC(/C=N/C2C=CC(=CC=2)CCCC)=CC=1)CCCCCCCCC
Computed Properties
- Exact Mass: 379.28800
- Monoisotopic Mass: 379.287514804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 14
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 9
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: 222-225℃
- Boiling Point: 505.2±43.0 °C at 760 mmHg
- Flash Point: 207.5±20.7 °C
- PSA: 21.59000
- LogP: 7.90920
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]- Customs Data
- HS CODE:2925290090
- Customs Data:
China Customs Code:
2925290090Overview:
2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB357603-1 g |
p-Nonyloxybenzylidene p-butylaniline |
51749-28-1 | 1g |
€129.70 | 2022-08-31 | ||
| abcr | AB357603-1g |
p-Nonyloxybenzylidene p-butylaniline; . |
51749-28-1 | 1g |
€141.50 | 2023-09-06 | ||
| A2B Chem LLC | AG17976-1g |
P-NONYLOXYBENZYLIDENE P-BUTYLANILINE |
51749-28-1 | 1g |
$107.00 | 2024-04-19 | ||
| 1PlusChem | 1P00D9G8-1g |
P-NONYLOXYBENZYLIDENE P-BUTYLANILINE |
51749-28-1 | 1g |
$114.00 | 2024-04-30 |
Benzenamine,4-butyl-N-[[4-(nonyloxy)phenyl]methylene]-, [N(E)]- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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